Cas no 627039-98-9 (3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine)

• Product Name: 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine
• CAS No: 627039-98-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 4715648
• Update Time: 2025-10-23

3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenoxy)-N,N-dimethylpropan-1-amine
• AM87106
• 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine

• Inchi： 1S/C11H16ClNO/c1-13(2)8-3-9-14-11-6-4-10(12)5-7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： YCBSTLWQVXYCRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Topological Polar Surface Area: 12.5

Additional information on 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine

Research Brief on 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine (CAS: 627039-98-9): Recent Advances and Applications

3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine (CAS: 627039-98-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chlorophenoxy and dimethylpropan-1-amine functional groups, has been the subject of recent studies due to its potential pharmacological properties. The current research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features make it a versatile building block for the development of novel drugs, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the production of this compound with high purity and yield.

In terms of biological activity, preliminary in vitro and in vivo studies suggest that 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine exhibits modulatory effects on neurotransmitter systems, particularly those involving dopamine and serotonin. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease. However, further mechanistic studies are required to fully elucidate its pharmacological profile and safety.

One of the most promising applications of this compound lies in its role as a precursor for the development of targeted drug delivery systems. Recent research has explored its incorporation into nanoparticle formulations, which could enhance the bioavailability and targeted delivery of therapeutic agents to specific tissues or cells. This approach holds significant promise for improving the efficacy and reducing the side effects of treatments for complex diseases.

Despite these advancements, challenges remain in the clinical translation of 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine-based therapies. Issues such as pharmacokinetics, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-(4-Chlorophenoxy)-N,N-dimethylpropan-1-amine (CAS: 627039-98-9) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical properties and biological activities make it a valuable asset in the quest for novel therapeutics. Continued investment in research and innovation will be crucial to harness its potential for improving human health.